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Compound of Interest

Compound Name: 2-Bromo-3-fluorophenol

Cat. No.: B045789 Get Quote

2-Bromo-3-fluorophenol (CAS No. 443-81-2) is a halogenated aromatic compound of

significant interest in synthetic organic chemistry.[1][2] Its utility as a chemical intermediate is

primarily driven by the specific reactivity conferred by the bromine and fluorine substituents on

the phenol ring, making it a valuable building block in the synthesis of more complex

molecules, such as diaryl ethers, which are scaffolds in many pharmaceutical agents.[2][3]

However, the very features that make it synthetically useful—the presence of a reactive phenol

group and halogen atoms—also impart distinct chemical and toxicological properties that

demand a rigorous and informed approach to its handling.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is

designed for the professional researcher and drug development scientist, providing an in-depth

analysis of the hazards associated with 2-Bromo-3-fluorophenol and the causal logic behind

the recommended handling, storage, and emergency protocols. Our objective is to foster a

comprehensive safety culture rooted in scientific understanding, ensuring that this valuable

reagent can be utilized effectively and safely.

Section 1: Physicochemical and Toxicological
Profile
A foundational understanding of a chemical's properties is the first step in a robust risk

assessment. The data presented below is a synthesis of information from multiple chemical

suppliers and databases.
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1.1: Physical and Chemical Properties
The physical state and properties of 2-Bromo-3-fluorophenol dictate its behavior under

laboratory conditions, influencing factors from vapor pressure and inhalation risk to appropriate

storage conditions.

Property Value Source(s)

CAS Number 443-81-2 [1][2][3][4]

Molecular Formula C₆H₄BrFO [1][3]

Molecular Weight 191.00 g/mol [1]

Appearance

Light yellow to colorless liquid;

may also be a solid or semi-

solid.[1][2][4]

[1][2][4]

Boiling Point 123 °C @ 50 Torr [1][3]

Density

~1.8 g/cm³

(Predicted/Reported values

vary slightly)

[1][3]

Flash Point 72.4 °C [1]

Storage Temperature
Room temperature, under inert

atmosphere.[3][4]
[3][4]

1.2: Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. However, for specialized reagents like 2-Bromo-3-fluorophenol,
aggregated data from different suppliers can show slight variations.[1][5] A conservative

approach, adopting the most stringent classification, is the cornerstone of laboratory safety.

The primary hazards are significant and demand respect.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b045789?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0378327.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6fbcd4?context=bbe
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0378327.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6fbcd4?context=bbe
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0378327.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6fbcd4?context=bbe
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6fbcd4?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB0378327_EN.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6fbcd4?context=bbe
https://www.benchchem.com/product/b045789?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven31688-2-bromo-3-fluorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/12175701
https://www.nbinno.com/article/other-organic-chemicals/key-specifications-handling-2-bromo-3-fluorophenol-industrial-use-rj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Code Signal Word Hazard Statement

Skin

Corrosion/Irritation
H314 Danger

Causes severe skin

burns and eye

damage.[1][5]

Acute Toxicity, Oral H302 Warning
Harmful if swallowed.

[4][5]

Skin Irritation H315 Warning
Causes skin irritation.

[4][5]

Serious Eye Irritation H319 Warning
Causes serious eye

irritation.[4][5]

STOT - Single

Exposure
H335 Warning

May cause respiratory

irritation.[4][5][6]

Scientist's Insight: The presence of both H314 (causes severe burns) and H315/H319 (causes

irritation) in aggregated data highlights a critical point.[1][4][5] While some suppliers may

classify it as an irritant, others classify it as corrosive. The phenolic hydroxyl group, especially

when combined with electron-withdrawing halogens, can be highly corrosive to tissue.

Therefore, all handling procedures must be based on the assumption that the material is

corrosive and capable of causing severe, irreversible damage to skin and eyes.

Section 2: The Hierarchy of Controls - A Risk-Based
Handling Philosophy
Effective chemical safety is not merely about wearing the right gloves; it's a systematic

approach to risk mitigation. The hierarchy of controls prioritizes the most effective measures

first.
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Risk Management for 2-Bromo-3-fluorophenol

Hierarchy of Controls

Hazard Identification
(Corrosive, Toxic)

Risk Assessment
(Exposure Potential: Skin, Eyes, Inhalation)

Elimination / Substitution
(Is a less hazardous reagent feasible?)

Implement Controls

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat - Last line of defense)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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